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Compound of Interest

Compound Name: 5-Bromo-8-methylquinoline

Cat. No.: B1275203

In-Depth Technical Guide: 5-Bromo-8-
methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical properties
and a detailed synthesis protocol for 5-Bromo-8-methylquinoline, a heterocyclic organic
compound with potential applications in medicinal chemistry and materials science.

Core Physical Properties

Despite a thorough review of available scientific literature and chemical databases,
experimentally determined melting and boiling points for 5-Bromo-8-methylquinoline are not
readily available in the public domain. The compound is described as a white solid at room
temperature.[1] The following table summarizes the available computed and general physical
properties for 5-Bromo-8-methylquinoline.
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Property Value Source
Molecular Formula C10HsBrN PubChem
Molecular Weight 222.08 g/mol PubChem
Appearance White solid ChemicalBook][1]
Melting Point Data not available Chemenu
Boiling Point Data not available N/A

CAS Number 74316-55-5 PubChem

Synthesis of 5-Bromo-8-methylquinoline: An

Experimental Protocol

A common method for the synthesis of 5-Bromo-8-methylquinoline involves the bromination

of 8-methylquinoline. The following protocol is based on established synthetic procedures.[1]

Materials and Reagents:

e 8-Methylquinoline (0.3 M)

e Concentrated Sulfuric Acid (H2S0Oa4)
o Silver Sulfate (Ag2S0a4) (1.5 equiv)
e Bromine (Brz2) (1.0 equiv)

e Ice water

e Saturated aqueous Sodium Carbonate (Na2COs) solution

o Ethyl Acetate (EtOAC)

Anhydrous Sodium Sulfate (Na2S0a4)

Experimental Procedure:

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754400.htm
https://www.benchchem.com/product/b1275203?utm_src=pdf-body
https://www.benchchem.com/product/b1275203?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754400.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: Dissolve 8-Methylquinoline (0.3 M) in concentrated sulfuric acid. To this
solution, add silver sulfate (1.5 equiv) and bromine (1.0 equiv).

Reaction: Stir the reaction mixture at room temperature for 5 hours.
Quenching: Pour the reaction mixture into ice water to quench the reaction.
Filtration: Remove the resulting precipitate by filtration.

Neutralization: Alkalize the filtrate with a saturated aqueous solution of sodium carbonate
until the pH is greater than 7.

Extraction: Extract the aqueous phase three times with ethyl acetate.
Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

Isolation: Concentrate the organic phase under reduced pressure to yield the target product,
5-bromo-8-methylquinoline, as a white solid.[1] The reported yield for this procedure is
71%.[1]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-8-
methylquinoline.
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Reaction

[ 8-Methylquinoline in conc. H2S0a4 ]

i

[ Add Ag2SOa and Brz ]

Stir at RT for 5h

Work-up
A4

[ Quench with ice water ]

i

Filter precipitate

[ Neutralize with Na2COs (aq) ]

[ Extract with EtOAc (3x) j

[ Dry with Na2SOa j

[ Concentrate under reduced pressure j

Yield: 71%

5-Bromo-8-methylquinoline (White Solid)

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Bromo-8-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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